4-Chloro-1,2-dihydro-5-acenaphthylenamine
Overview
Description
Chemical Reactions Analysis
4-Chloro-1,2-dihydro-5-acenaphthylenamine can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Scientific Research Applications
4-Chloro-1,2-dihydro-5-acenaphthylenamine is used in various scientific research applications, including:
Chemistry: It is used as a reference standard in analytical chemistry and for the synthesis of other chemical compounds.
Biology: It is studied for its potential biological activities and interactions with biological molecules.
Industry: It is used in the development of new materials and chemical products.
Comparison with Similar Compounds
4-Chloro-1,2-dihydro-5-acenaphthylenamine can be compared with similar compounds such as:
1,2-Dihydro-5-acenaphthylenamine: This compound has a similar structure but lacks the chlorine atom, making it less reactive in certain chemical reactions.
5-Acenaphthenamine: This compound has a similar structure but differs in the position of the amino group, affecting its chemical properties and reactivity.
5-Acenaphtheneamine: This compound is another structural isomer with different reactivity and applications.
These comparisons highlight the uniqueness of this compound in terms of its chemical structure and reactivity.
Properties
Molecular Formula |
C12H10ClN |
|---|---|
Molecular Weight |
203.67 g/mol |
IUPAC Name |
4-chloro-1,2-dihydroacenaphthylen-5-amine |
InChI |
InChI=1S/C12H10ClN/c13-10-6-8-5-4-7-2-1-3-9(11(7)8)12(10)14/h1-3,6H,4-5,14H2 |
InChI Key |
YPTASRYZXOUVPZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=CC(=C(C3=CC=CC1=C23)N)Cl |
Origin of Product |
United States |
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